Cas no 110-99-6 (Diglycolic Acid)

Diglycolic Acid (DGA) is a dicarboxylic acid with the molecular formula C₄H₆O₅, derived from the oxidation of diethylene glycol. It is a white crystalline solid with high solubility in water and polar solvents. DGA is valued for its chelating properties, making it useful in industrial applications such as metal ion sequestration, detergent formulations, and as an intermediate in organic synthesis. Its bifunctional structure allows for reactivity in esterification and polymerization processes. Additionally, DGA exhibits stability under moderate temperatures, ensuring consistent performance in chemical reactions. Its low toxicity and biodegradability further enhance its suitability for environmentally sensitive applications.
Diglycolic Acid structure
Diglycolic Acid structure
Product Name:Diglycolic Acid
CAS No:110-99-6
MF:C4H6O5
MW:134.087441921234
MDL:MFCD00004309
CID:35658
PubChem ID:8088

Diglycolic Acid Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Oxydiacetic acid
    • 2,2-Oxydiacetic acid
    • diglycollic acid
    • Diglylollic Acid
    • Diglycolic acid
    • a,a'-Oxydiaceticacid
    • 2-(carboxymethoxy)acetic acid
    • Oxydiacetic Acid
    • Bis(carboxymethyl) ether
    • diglycolic
    • oxodiaceticacid
    • oxydi-aceticaci
    • Acetic acid,oxydi
    • OXYBISACETIC ACID
    • Oxodiacetic acid
    • Tox21_301036
    • BRN 1072117
    • CCG-351657
    • J-520322
    • Oxydi(acetic acid)
    • AI3-24216
    • AMY41875
    • .alpha.,.alpha.-Oxydiacetic acid
    • NSC8651
    • FT-0624933
    • DTXSID4041575
    • Diglycolic acid, 98%
    • NS00079067
    • Anhydroglycolic acid
    • NCGC00248264-01
    • Acetic acid, oxydi-
    • EN300-18458
    • 2,2'-Oxybisacetic acid
    • Acetic acid,2'-oxybis-
    • J-002501
    • OEG
    • NCGC00254938-01
    • Acetic acid, 2,2'-oxybis-
    • Oxydiethanolic acid
    • InChI=1/C4H6O5/c5-3(6)1-9-2-4(7)8/h1-2H2,(H,5,6)(H,7,8
    • diglycolicacid
    • UNII-S4651635E0
    • SCHEMBL26928
    • CHEBI:169983
    • Z57965384
    • 3-Oxapentanedioic acid
    • 110-99-6
    • D0545
    • 3-oxapentane-1,5-dioic acid
    • AKOS000120337
    • EINECS 203-823-5
    • NSC 8651
    • CHEMBL1234950
    • BS-14418
    • S4651635E0
    • 2,2-Oxydiacetic acid; diglycollic acid; Diglylollic Acid
    • A894817
    • CS-0158474
    • Q5276305
    • MFCD00004309
    • CAS-110-99-6
    • DTXCID2021575
    • Bis(carboxymethyl)ether
    • NSC-8651
    • 2,2'oxydiacetic acid
    • Acetic acid, 2,2'oxybis
    • Diglycolic acid (6CI)
    • alpha,alpha-Oxydiacetic acid
    • Acetic acid, oxydi
    • 2,2'Oxybisacetic acid
    • 3Oxapentanedioic acid
    • Diglycolic Acid
    • MDL: MFCD00004309
    • Inchi: 1S/C4H6O5/c5-3(6)1-9-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
    • InChI Key: QEVGZEDELICMKH-UHFFFAOYSA-N
    • SMILES: C(C(=O)O)OCC(=O)O
    • BRN: 1072117

Computed Properties

  • Exact Mass: 134.02200
  • Monoisotopic Mass: 134.021523
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 83.8
  • Surface Charge: 0

Experimental Properties

  • Color/Form: Colorless or white oblique prismatic crystals
  • Density: 1.486
  • Melting Point: 140-144 °C (lit.)
  • Boiling Point: 167.16°C (rough estimate)
  • Flash Point: 201.7°C
  • Refractive Index: 1.4000 (estimate)
  • Solubility: ethanol: soluble5%, clear to slightly hazy, colorless to greenish-yellow
  • Water Partition Coefficient: dissolution
  • PSA: 83.83000
  • LogP: -0.82780
  • Solubility: Soluble in water and ethanol, slightly soluble in diethyl ether.

Diglycolic Acid Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P301 + P312 + P330
  • Hazardous Material transportation number:2811
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: S26-S36-S45-S36/37/39
  • RTECS:AJ1530000
  • Hazardous Material Identification: C
  • TSCA:Yes
  • Packing Group:III
  • Hazard Level:8
  • HazardClass:8
  • PackingGroup:III
  • Risk Phrases:R22; R34
  • Safety Term:8
  • Packing Group:III

Diglycolic Acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diglycolic Acid Pricemore >>

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Diglycolic Acid Production Method

Diglycolic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:110-99-6)Diglycolic Acid
Order Number:A894817
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:49
Price ($):215.0/366.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:110-99-6)Diglycolic acid
Order Number:LE8701
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com

Diglycolic Acid Related Literature

Additional information on Diglycolic Acid

Comprehensive Guide to Diglycolic Acid (CAS No. 110-99-6): Properties, Applications, and Industry Insights

Diglycolic Acid (CAS No. 110-99-6), also known as 2,2'-Oxybisacetic acid, is a versatile organic compound with a wide range of industrial and research applications. This dicarboxylic acid is structurally related to glycolic acid and is characterized by its two carboxyl groups separated by an ether linkage. Its unique molecular structure grants it excellent chelating properties, making it valuable in fields such as pharmaceutical synthesis, cosmetic formulations, and water treatment chemicals.

In recent years, the demand for Diglycolic Acid has surged due to its eco-friendly profile and biodegradability, aligning with the global shift toward sustainable chemistry. Researchers and manufacturers are increasingly exploring its potential as a green alternative to traditional chelating agents like EDTA. This trend reflects the growing consumer interest in environmentally friendly products and non-toxic ingredients, which dominate search queries in the chemical and cosmetic industries.

The synthesis of Diglycolic Acid typically involves the oxidation of diethylene glycol, a process that has been optimized for high yield and purity. Its physical properties include a white crystalline appearance, solubility in water and polar solvents, and a melting point of approximately 148°C. These characteristics make it suitable for applications requiring stable, water-soluble intermediates, such as in the production of polyester resins or specialty polymers.

One of the most searched topics related to Diglycolic Acid is its role in personal care products. As a mild exfoliant and pH adjuster, it is gaining traction in skincare formulations, particularly in anti-aging creams and gentle cleansers. Consumers are actively seeking information about its safety profile, with frequent queries like "Is Diglycolic Acid safe for sensitive skin?" and "How does Diglycolic Acid compare to glycolic acid?" These questions highlight the need for clear, science-backed communication about its benefits and limitations.

In industrial settings, Diglycolic Acid serves as a key intermediate for manufacturing biodegradable plastics and detergent builders. Its ability to form stable complexes with metal ions makes it invaluable in boiler water treatment and textile processing, where scale inhibition is critical. With the rise of circular economy principles, industries are investigating its potential in closed-loop systems and wastewater recovery processes.

From a regulatory perspective, Diglycolic Acid is generally recognized as safe when handled properly, with no major restrictions under REACH or other global chemical inventories. However, proper material safety data sheets (MSDS) should always be consulted for specific handling guidelines. This aligns with another common search trend: "Regulatory status of Diglycolic Acid in [region/country]."

The future outlook for Diglycolic Acid appears promising, particularly in emerging applications like biomedical materials and drug delivery systems. Recent studies have explored its potential in creating pH-responsive polymers for controlled release formulations. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advanced material science and green technology solutions.

For researchers and industry professionals seeking high-quality Diglycolic Acid, it's crucial to source from reputable suppliers who can provide detailed certificates of analysis and technical specifications. Common purchasing considerations include purity levels (typically 98-99% for most applications), packaging options, and compliance with relevant industry standards.

In conclusion, Diglycolic Acid (CAS No. 110-99-6) represents an important building block in modern chemistry, bridging the gap between performance and sustainability. Its multifaceted applications across diverse industries, combined with growing environmental awareness among consumers and manufacturers alike, ensure its continued relevance in the evolving landscape of specialty chemicals.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:110-99-6)Diglycolic Acid
A894817
Purity:99%/99%
Quantity:500g/1kg
Price ($):215.0/366.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:110-99-6)Diglycolic acid
LE8701
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email